Cas no 1002043-43-7 (2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxo-4-propyl-1,6-dihydropyrimidin-1-yl]-N-methylacetamide)

• Product Name: 2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxo-4-propyl-1,6-dihydropyrimidin-1-yl]-N-methylacetamide
• CAS No: 1002043-43-7
• MF: C₁₅H₂₁N₅O₂
• MW: 303.359542608261
• CID: 5470461
• Update Time: 2025-10-31

2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxo-4-propyl-1,6-dihydropyrimidin-1-yl]-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[2-(3,5-dimethylpyrazol-1-yl)-6-oxo-4-propylpyrimidin-1-yl]-N-methylacetamide
• 2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxo-4-propyl-1,6-dihydropyrimidin-1-yl]-N-methylacetamide

• Inchi： 1S/C15H21N5O2/c1-5-6-12-8-14(22)19(9-13(21)16-4)15(17-12)20-11(3)7-10(2)18-20/h7-8H,5-6,9H2,1-4H3,(H,16,21)
• InChI Key： XXMOYJKEQSEOIM-UHFFFAOYSA-N
• SMILES： C(NC)(=O)CN1C(N2C(C)=CC(C)=N2)=NC(CCC)=CC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxo-4-propyl-1,6-dihydropyrimidin-1-yl]-N-methylacetamide

Research Brief on 2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxo-4-propyl-1,6-dihydropyrimidin-1-yl]-N-methylacetamide (CAS: 1002043-43-7)

The compound 2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxo-4-propyl-1,6-dihydropyrimidin-1-yl]-N-methylacetamide (CAS: 1002043-43-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole and dihydropyrimidinone structural motifs, has been investigated for its potential therapeutic applications, particularly in the context of enzyme inhibition and targeted drug design. Recent studies have explored its pharmacological properties, synthetic pathways, and biological activities, positioning it as a promising candidate for further development.

Recent research has focused on the synthesis and optimization of 2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxo-4-propyl-1,6-dihydropyrimidin-1-yl]-N-methylacetamide, with particular emphasis on improving its yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound. These studies have confirmed the structural integrity of the molecule and provided insights into its stability under various conditions, which is critical for its potential formulation into pharmaceutical products.

In vitro and in vivo studies have demonstrated the compound's efficacy as a modulator of specific biological pathways. For instance, it has shown inhibitory activity against certain kinases and enzymes implicated in inflammatory and proliferative diseases. Mechanistic studies suggest that the compound interacts with the ATP-binding sites of target enzymes, thereby disrupting their catalytic activity. These findings highlight its potential as a lead compound for the development of novel therapeutics targeting conditions such as cancer, autoimmune disorders, and metabolic diseases.

Further investigations into the pharmacokinetic and pharmacodynamic properties of 2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxo-4-propyl-1,6-dihydropyrimidin-1-yl]-N-methylacetamide have revealed favorable absorption and distribution profiles. However, challenges related to its metabolic stability and bioavailability have been identified, prompting researchers to explore structural modifications and prodrug strategies. These efforts aim to enhance the compound's therapeutic index and reduce potential off-target effects, thereby improving its clinical applicability.

The safety and toxicological profile of the compound have also been assessed in preclinical models. Initial toxicity studies indicate a manageable safety profile, with dose-dependent effects observed at higher concentrations. These results support the feasibility of advancing the compound into further stages of drug development, pending additional optimization and validation studies. Researchers are particularly interested in its selectivity and potential for combination therapies, which could broaden its therapeutic scope.

In conclusion, 2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxo-4-propyl-1,6-dihydropyrimidin-1-yl]-N-methylacetamide represents a promising molecule with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable candidate for further investigation. Ongoing studies are expected to elucidate its full therapeutic potential and address current limitations, paving the way for its eventual application in clinical settings. The continued exploration of this compound underscores the dynamic nature of chemical biology and the relentless pursuit of innovative therapeutic solutions.